Cas no 109493-60-9 (1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione)

• Product Name: 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione
• CAS No: 109493-60-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD01052227
• CID: 3059926
• PubChem ID: 2275401
• Update Time: 2025-10-28

1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione
• AKOS B028774
• IFLAB-BB F1912-0021
• 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione

• MDL： MFCD01052227
• Inchi： 1S/C11H10N2O3/c1-7-3-2-4-8(5-7)13-10(15)6-9(14)12-11(13)16/h2-5H,6H2,1H3,(H,12,14,16)
• InChI Key： KBLDDZJBNOUYGS-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(N1C1C=CC=C(C)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione

Introduction to 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione (CAS No. 109493-60-9)

1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione, also known by its CAS number 109493-60-9, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinones and has been the subject of numerous studies due to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione is characterized by a triazinone ring system substituted with a 3-methylphenyl group. The triazinone ring is a six-membered ring containing three nitrogen atoms and three carbon atoms, with the nitrogen atoms located at positions 1, 3, and 5. The presence of the 3-methylphenyl substituent imparts unique chemical and biological properties to the molecule.

In terms of physical properties, 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione is typically a solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 227.25 g/mol. The compound's solubility and stability are important factors to consider in its synthesis and application in various research settings.

The synthesis of 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione can be achieved through several methods. One common approach involves the reaction of 3-methylbenzoyl chloride with urea in the presence of a base such as potassium carbonate. This reaction proceeds via the formation of an intermediate amide, which then undergoes cyclization to form the triazinone ring. Another method involves the reaction of 3-methylbenzoyl isocyanate with urea under appropriate conditions. These synthetic routes have been optimized to yield high purity and yield of the target compound.

Recent research has focused on the biological activities and potential therapeutic applications of 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione significantly reduced inflammation in animal models of arthritis. The mechanism of action appears to involve inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione has also been investigated for its potential as an anticancer agent. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound selectively inhibits cancer cell proliferation while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell cycle regulation and apoptosis.

The pharmacokinetic properties of 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, 1-(3-methylphenyl)-1,3-diazinane-2,4,6-trione (CAS No. 109493-60-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.